4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide

• IUPAC Name: 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C14H14FNO2/c1-10-3-8-13(18-10)9-16(2)14(17)11-4-6-12(15)7-5-11/h3-8H,9H2,1-2H3
• InChI Key: BYDLJZXBLVZGGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide, also known as FMF-2-9, is a synthetic compound that has been recently developed by researchers for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to have several unique properties that make it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is not fully understood, but it is believed to involve the modulation of certain neurotransmitter systems in the brain. Specifically, 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been found to interact with the dopamine and serotonin receptors, which are known to play a crucial role in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide can have several biochemical and physiological effects on the body. For example, it has been found to increase the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. Additionally, 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is its selectivity for certain receptors in the brain. This makes it a valuable tool for researchers who are studying the effects of specific neurotransmitter systems on behavior and cognition. However, one of the limitations of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is its relatively short half-life, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide in scientific research. One area of interest is in the development of new drugs for the treatment of neurological disorders, such as depression and anxiety. Additionally, researchers may continue to investigate the mechanisms of action of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide and its effects on different neurotransmitter systems in the brain. Finally, there may be opportunities to modify the structure of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide to improve its selectivity and potency for certain receptors.

Synthesis Methods

The synthesis of 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide involves several steps and requires specialized equipment and expertise. The process starts with the reaction of 4-fluorobenzoyl chloride with N-methyl-N-(5-methylfuran-2-yl)methanamine, which results in the formation of an intermediate product. This intermediate is then subjected to further reactions, including reduction and acylation, to obtain the final product, 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide.

Scientific Research Applications

4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been found to have several potential applications in scientific research. One of its primary uses is in the study of the brain and nervous system. Researchers have found that 4-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide can selectively target certain receptors in the brain, which may help in the development of new drugs for the treatment of neurological disorders.